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molecular formula C13H21NO B8813936 5,5-Dimethyl-3-(piperidino)cyclohex-2-en-1-one CAS No. 13358-76-4

5,5-Dimethyl-3-(piperidino)cyclohex-2-en-1-one

Cat. No. B8813936
CAS RN: 13358-76-4
M. Wt: 207.31 g/mol
InChI Key: ZPOZHYJJQWTDJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06747111B2

Procedure details

Piperdine (7.0 mL; 0.0713 mol) and a catalytic quantity of p-toluenesulfonic acid monohydrate was added to a solution of 5,5-dimethylcyclohexane-1,3-dione (10.0 g; 0.0713 mol) in benzene (100 mL) and the resultant solution was heated at reflux. After 3 hours further piperidine (0.71 mL; 7.13 mmol) was added and the solution was allowed to reflux for a further 16 hours. The reaction mixture was cooled to room temperature and washed with 10% NaCHO3 solution (20 mL), dried over anhydrous sodium sulfate and the solvent evaporated (in vacuo) to leave an orange crystalline solid. (14.23 g, 96%). 1H-nmr (CDCl3) d: 5.3, (s 1H, H-2), 3.4-3.2 (m, 4H, H-2′, H-6′), 2.2 (s, 2H, H-6), 2.1 (s, 2H, H-4), 1.75-1.4 (m, 6H, H-3′, H-4′, H-5′), 1.00 (s, 6H, 2×CH3).
Name
Piperdine
Quantity
7 mL
Type
reactant
Reaction Step One
Name
p-toluenesulfonic acid monohydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5,5-dimethylcyclohexane-1,3-dione
Quantity
10 g
Type
reactant
Reaction Step One
Name
benzene
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
piperidine
Quantity
0.71 mL
Type
reactant
Reaction Step Three
Name
5,5-Dimethyl-3-piperidinyl-cyclohex-2-en-1-one

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.O.C1(C)C=CC(S(O)(=O)=O)=CC=1.[CH3:19][C:20]1([CH3:28])[CH2:25][C:24](=[O:26])[CH2:23][C:22](=O)[CH2:21]1>C1C=CC=CC=1>[CH3:19][C:20]1([CH3:28])[CH2:25][C:24](=[O:26])[CH:23]=[C:22]([N:1]2[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]2)[CH2:21]1 |f:1.2|

Inputs

Step One
Name
Piperdine
Quantity
7 mL
Type
reactant
Smiles
N1CCCCC1
Name
p-toluenesulfonic acid monohydrate
Quantity
0 (± 1) mol
Type
reactant
Smiles
O.C1(=CC=C(C=C1)S(=O)(=O)O)C
Name
5,5-dimethylcyclohexane-1,3-dione
Quantity
10 g
Type
reactant
Smiles
CC1(CC(CC(C1)=O)=O)C
Name
benzene
Quantity
100 mL
Type
solvent
Smiles
C1=CC=CC=C1
Step Two
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
piperidine
Quantity
0.71 mL
Type
reactant
Smiles
N1CCCCC1

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for a further 16 hours
Duration
16 h
WASH
Type
WASH
Details
washed with 10% NaCHO3 solution (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CUSTOM
Type
CUSTOM
Details
the solvent evaporated (in vacuo)
CUSTOM
Type
CUSTOM
Details
to leave an orange crystalline solid

Outcomes

Product
Name
5,5-Dimethyl-3-piperidinyl-cyclohex-2-en-1-one
Type
Smiles
CC1(CC(=CC(C1)=O)N1CCCCC1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.